Cas no 3989-36-4 (Ethyl 1,2,3-thiadiazole-4-carboxylate)

Ethyl 1,2,3-thiadiazole-4-carboxylate structure
3989-36-4 structure
Product Name:Ethyl 1,2,3-thiadiazole-4-carboxylate
CAS No:3989-36-4
MF:C5H6N2O2S
MW:158.178339481354
MDL:MFCD00052100
CID:84905
PubChem ID:254337
Update Time:2025-04-18

Ethyl 1,2,3-thiadiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1,2,3-thiadiazole-4-carboxylate
    • ethyl thiadiazole-4-carboxylate
    • Maybridge1_007257
    • AM803845
    • MFCD00052100
    • DTXSID80291838
    • A824791
    • Ethyl1,2,3-thiadiazole-4-carboxylate
    • ethyl 1,2,3-thiadiazol-4-ylcarboxylate
    • 3989-36-4
    • FT-0625826
    • EN300-1250162
    • 4-thiadiazolecarboxylic acid ethyl ester
    • J-520504
    • NSC-78612
    • FBUHTNOJXVICFM-UHFFFAOYSA-N
    • CS-0308588
    • AS-63271
    • Z1117774232
    • HMS562B19
    • BB 0218349
    • AKOS004903383
    • SY075470
    • SCHEMBL3702158
    • NSC78612
    • NCIOpen2_000791
    • NSC 78612
    • STL439217
    • DB-049494
    • MDL： MFCD00052100
    • Inchi： 1S/C5H6N2O2S/c1-2-9-5(8)4-3-10-7-6-4/h3H,2H2,1H3
    • InChI Key： FBUHTNOJXVICFM-UHFFFAOYSA-N
    • SMILES： S1C=C(C(=O)OCC)N=N1

Computed Properties

  • Exact Mass: 158.01500
  • Monoisotopic Mass: 158.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 80.3A^2

Experimental Properties

  • Color/Form: massive
  • Density: 1.320
  • Melting Point: 86-87 ºC
  • Boiling Point: 231 ºC
  • Flash Point: 94 ºC
  • Refractive Index: 1.533
  • PSA: 80.32000
  • LogP: 0.71480
  • Solubility: Not determined

Ethyl 1,2,3-thiadiazole-4-carboxylate Security Information

  • Hazardous Material transportation number：UN3283
  • Safety Instruction： S24/25
  • Packing Group：III
  • Hazard Level：6.1
  • Packing Group：III
  • Safety Term：6.1

Ethyl 1,2,3-thiadiazole-4-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 1,2,3-thiadiazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR29016-250mg
ethyl 1,2,3-thiadiazole-4-carboxylate
 3989-36-4 97%
250mg
 £17.00 2025-03-21
abcr
AB126284-1 g
Ethyl 1,2,3-thiadiazole-4-carboxylate; 97%
 3989-36-4
1g
 €73.50 2022-06-12
Fluorochem
209235-1g
Ethyl 1,2,3-thiadiazole-4-carboxylate
 3989-36-4 95%
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 ￡212.00 2022-02-28
Fluorochem
209235-5g
Ethyl 1,2,3-thiadiazole-4-carboxylate
 3989-36-4 95%
5g
 ￡634.00 2022-02-28
Fluorochem
209235-25g
Ethyl 1,2,3-thiadiazole-4-carboxylate
 3989-36-4 95%
25g
 ￡1900.00 2022-02-28
Chemenu
CM308956-5g
Ethyl 1,2,3-thiadiazole-4-carboxylate
 3989-36-4 97%
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 $*** 2023-05-30
Alichem
A059000400-10g
Ethyl 1,2,3-thiadiazole-4-carboxylate
 3989-36-4 97%
10g
 $359.48 2023-09-02
eNovation Chemicals LLC
D765285-1g
Ethyl 1,2,3-thiadiazole-4-carboxylate
 3989-36-4 95%
1g
 $90 2024-06-07
TRC
B434008-50mg
Ethyl 1,2,3-Thiadiazole-4-carboxylate
 3989-36-4
50mg
 $ 50.00 2022-06-07
TRC
B434008-100mg
Ethyl 1,2,3-Thiadiazole-4-carboxylate
 3989-36-4
100mg
 $ 65.00 2022-06-07

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